Cas no 77945-12-1 (sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate)
77945-12-1 structure
Product Name:sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
CAS No:77945-12-1
MF:C9H15NaO3
MW:194.203374147415
CID:1790227
PubChem ID:23681625
Update Time:2025-04-21
sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
- sodium,1-(2-hydroxyethyl)cyclohexane-1-carboxylate
- alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz [German]
- alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz
- 77945-12-1
- Cyclohexanecarboxylic acid, 1-(2-hydroxyethyl)-, sodium salt
- 1-(2-Hydroxyethyl)-cyclohexanecarboxylic acid sodium salt
- DTXSID80228609
-
- Inchi: 1S/C9H16O3.Na/c10-7-6-9(8(11)12)4-2-1-3-5-9;/h10H,1-7H2,(H,11,12);/q;+1/p-1
- InChI Key: DZWRPCHCGFERAF-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C1(CCO)CCCCC1)=O
Computed Properties
- Exact Mass: 194.091889
- Monoisotopic Mass: 194.091889
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
Experimental Properties
- Boiling Point: 321°C at 760 mmHg
- Flash Point: 162.2°C
sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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